![molecular formula C25H27ClO B8511343 Benzene, 1,1',1''-[[(6-chlorohexyl)oxy]methylidyne]tris- CAS No. 52517-96-1](/img/structure/B8511343.png)
Benzene, 1,1',1''-[[(6-chlorohexyl)oxy]methylidyne]tris-
Cat. No. B8511343
M. Wt: 378.9 g/mol
InChI Key: XNCRHAYMYYEAGU-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US04061672
Procedure details
to a stirred suspension of 68.1 g. (0.18 moles) of 1-chloro-6-triphenylmethoxyhexane, prepared from 1-chloro-6-hydroxyhexane and triphenylmethyl chloride in the manner of Example 277, in 60 ml. of dimethylsulfoxide is added a solution of 19.9 g. (0.216 moles) of lithium acetylideethylenediamine complex in 120 ml. of dimethylsulfoxide during 20 minutes. The temperature is maintained at 25° C. with an ice bath during the addition, after which the mixture is stirred at ambient temperature for 3.5 hours and then at 30° C. for 15 minutes. The mixture is diluted with 100 ml. of ether and treated dropwise with 150 ml. of water with ice bath cooling. The mixture is diluted with 400 ml. of water and 250 ml. of 2:1 ether-pet ether and acidified with 120 ml. of 4N hydrochloric acid in the ice bath. The phases are separated, and the aqueous phase is extracted with 3:1 ether-pet ether. The combined extracts are washed successively with water and saturated sodium chloride solution, dried over magnesium sulfate, and concentrated. Column chromatography of the residue on Florisil® affords the subject compound as white crystals, m.p. 43°-45° C. after recrystallization from pet-ether, ν max 3300 (acetylenic hydrogen), 2360 (triple bond), 1600, 1068, and 706 cm-1 (triphenylmethoxy group).
[Compound]
Name
ether-pet ether
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Six
[Compound]
Name
ice
Quantity
0 (± 1) mol
Type
solvent
Reaction Step Eight
Name
Identifiers
|
REACTION_CXSMILES
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Cl[CH2:2][CH2:3][CH2:4][CH2:5][CH2:6][CH2:7][O:8][C:9]([C:22]1[CH:27]=[CH:26][CH:25]=[CH:24][CH:23]=1)([C:16]1[CH:21]=[CH:20][CH:19]=[CH:18][CH:17]=1)[C:10]1[CH:15]=[CH:14][CH:13]=[CH:12][CH:11]=1.Cl[CH2:29][CH2:30]CCCCO.C1(C(Cl)(C2C=CC=CC=2)C2C=CC=CC=2)C=CC=CC=1.[Li].Cl>O.CCOCC.CS(C)=O>[C:10]1([C:9]([C:22]2[CH:27]=[CH:26][CH:25]=[CH:24][CH:23]=2)([C:16]2[CH:21]=[CH:20][CH:19]=[CH:18][CH:17]=2)[O:8][CH2:7][CH2:6][CH2:5][CH2:4][CH2:3][CH2:2][C:29]#[CH:30])[CH:15]=[CH:14][CH:13]=[CH:12][CH:11]=1 |^1:55|
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Inputs
Step One
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Name
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Quantity
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0 (± 1) mol
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Type
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solvent
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Smiles
|
CCOCC
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Step Two
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Name
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Quantity
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0 (± 1) mol
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Type
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solvent
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Smiles
|
CS(=O)C
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Step Three
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Name
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Quantity
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0 (± 1) mol
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Type
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solvent
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Smiles
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CS(=O)C
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Step Four
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Name
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Quantity
|
0.18 mol
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Type
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reactant
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Smiles
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ClCCCCCCOC(C1=CC=CC=C1)(C1=CC=CC=C1)C1=CC=CC=C1
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Name
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Quantity
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0 (± 1) mol
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Type
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reactant
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Smiles
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ClCCCCCCO
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Name
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Quantity
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0 (± 1) mol
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Type
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reactant
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Smiles
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C1(=CC=CC=C1)C(C1=CC=CC=C1)(C1=CC=CC=C1)Cl
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Step Five
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Name
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Quantity
|
0.216 mol
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Type
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reactant
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Smiles
|
[Li]
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Step Six
[Compound]
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Name
|
ether-pet ether
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Quantity
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0 (± 1) mol
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Type
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reactant
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Smiles
|
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Step Seven
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Name
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Quantity
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0 (± 1) mol
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Type
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reactant
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Smiles
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Cl
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Step Eight
[Compound]
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Name
|
ice
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Quantity
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0 (± 1) mol
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Type
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solvent
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Smiles
|
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Step Nine
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Name
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Quantity
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0 (± 1) mol
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Type
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solvent
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Smiles
|
O
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Step Ten
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Name
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Quantity
|
0 (± 1) mol
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Type
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solvent
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Smiles
|
O
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Conditions
Temperature
|
Control Type
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UNSPECIFIED
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Setpoint
|
25 °C
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Stirring
|
Type
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CUSTOM
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Details
|
after which the mixture is stirred at ambient temperature for 3.5 hours
|
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Rate
|
UNSPECIFIED
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RPM
|
0
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Other
|
Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Workups
ADDITION
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Type
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ADDITION
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|
Details
|
to a stirred suspension of 68.1 g
|
WAIT
|
Type
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WAIT
|
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Details
|
at 30° C. for 15 minutes
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Duration
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15 min
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ADDITION
|
Type
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ADDITION
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Details
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The mixture is diluted with 100 ml
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ADDITION
|
Type
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ADDITION
|
|
Details
|
The mixture is diluted with 400 ml
|
CUSTOM
|
Type
|
CUSTOM
|
|
Details
|
The phases are separated
|
EXTRACTION
|
Type
|
EXTRACTION
|
|
Details
|
the aqueous phase is extracted with 3:1 ether-pet ether
|
WASH
|
Type
|
WASH
|
|
Details
|
The combined extracts are washed successively with water and saturated sodium chloride solution
|
DRY_WITH_MATERIAL
|
Type
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DRY_WITH_MATERIAL
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|
Details
|
dried over magnesium sulfate
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CONCENTRATION
|
Type
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CONCENTRATION
|
|
Details
|
concentrated
|
Outcomes
Product
Details
Reaction Time |
3.5 h |
|
Name
|
|
|
Type
|
product
|
|
Smiles
|
C1(=CC=CC=C1)C(OCCCCCCC#C)(C1=CC=CC=C1)C1=CC=CC=C1
|
Source
|
Source
|
Open Reaction Database (ORD) |
|
Description
|
The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
